Cas no 2228834-80-6 (4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine)

• Product Name: 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine
• CAS No: 2228834-80-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5862441
• PubChem ID: 165795473
• Update Time: 2025-06-07

4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine
• 4-chloro-2-methoxy-3-[(piperidin-3-yl)methyl]pyridine
• 2228834-80-6
• EN300-1985697

• Inchi： 1S/C12H17ClN2O/c1-16-12-10(11(13)4-6-15-12)7-9-3-2-5-14-8-9/h4,6,9,14H,2-3,5,7-8H2,1H3
• InChI Key： KNORDACXKYZFKG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC1CNCCC1)OC

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine

Introduction to 4-Chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine (CAS No. 2228834-80-6)

4-Chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine, with the CAS number 2228834-80-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro, methoxy, and piperidinylmethyl substituent on the pyridine ring endows this molecule with distinct chemical and biological properties, making it a valuable candidate for various drug discovery programs.

The chemical structure of 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine is characterized by a pyridine core with specific functional groups. The presence of the chloro group at the 4-position, the methoxy group at the 2-position, and the piperidinylmethyl group at the 3-position imparts unique reactivity and stability to the molecule. These substituents play crucial roles in modulating its interactions with biological targets, such as enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity as a selective inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its kinase inhibitory activity, 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine has also shown potential as an agonist or antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate numerous physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability to modulate these receptors selectively can have significant implications for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

The pharmacokinetic properties of 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, which are essential parameters for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine. These modifications aim to optimize its potency, selectivity, and safety profile. For example, substituting different functional groups on the piperidine ring or introducing additional substituents on the pyridine core can lead to derivatives with improved pharmacological properties. Such efforts are crucial for advancing this compound through preclinical and clinical stages of drug development.

Clinical trials involving 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine-based compounds are currently underway to assess their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing these compounds into later stages of clinical evaluation.

In conclusion, 4-chloro-2-methoxy-3-(piperidin-3-yl)methylpyridine (CAS No. 2228834-80-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatments in various medical fields.